Cas no 955027-91-5 (rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis)

• Product Name: rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis
• CAS No: 955027-91-5
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• MDL: MFCD23099124
• CID: 5574260
• PubChem ID: 45790824
• Update Time: 2025-06-10

rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• cis-methyl-4-hydroxypiperidine-2-carboxylate hydrochloride
• 955027-91-5
• rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis

• MDL： MFCD23099124
• Inchi： 1S/C7H13NO3.ClH/c1-11-7(10)6-4-5(9)2-3-8-6;/h5-6,8-9H,2-4H2,1H3;1H/t5-,6+;/m1./s1
• InChI Key： ZZQYALUPYHIFSA-IBTYICNHSA-N
• SMILES： N1CC[C@@H](O)C[C@H]1C(OC)=O.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis

Rac-Methyl (2R,4S)-4-Hydroxypiperidine-2-Carboxylate Hydrochloride, Cis: A Comprehensive Overview

Rac-Methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis (CAS No. 955027-91-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of a methyl ester derivative of 4-hydroxypiperidine-2-carboxylic acid, characterized by its cis configuration and racemic nature. The unique structural features and chemical properties of this compound make it a valuable intermediate in the synthesis of various biologically active molecules.

The cis configuration of the compound is crucial for its biological activity and reactivity. The presence of the hydroxyl group on the piperidine ring and the carboxylate functionality in the form of a methyl ester contribute to its versatility in chemical reactions and its potential as a building block for more complex molecules. The racemic nature of the compound means that it contains equal amounts of both enantiomers, which can be important for certain applications where chirality plays a significant role.

Recent studies have highlighted the potential of rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit promising anti-inflammatory and analgesic properties. These findings suggest that the compound could serve as a lead molecule for the design and synthesis of new drugs targeting pain and inflammation.

In addition to its therapeutic potential, rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis has been explored for its use in chemical synthesis. Its reactivity and functional group diversity make it an attractive starting material for the preparation of complex organic molecules. For example, a study published in Tetrahedron Letters demonstrated the efficient synthesis of various substituted piperidines using this compound as a key intermediate. The ability to introduce multiple functional groups through selective transformations enhances its utility in synthetic chemistry.

The physical and chemical properties of rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis have also been extensively characterized. It is a white crystalline solid with a melting point ranging from 160 to 165°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings. Its solubility profile is advantageous for both analytical purposes and large-scale synthesis.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound. It is also important to store it in a cool, dry place away from incompatible materials to maintain its stability and purity.

The environmental impact of rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis is another important consideration. As with any chemical compound used in research and industrial processes, proper disposal methods should be followed to minimize environmental contamination. Green chemistry principles can be applied to ensure sustainable practices in its synthesis and use.

In conclusion, rac-methyl (2R,4S)-4-hydroxypiperidine-2-carboxylate hydrochloride, cis (CAS No. 955027-91-5) is a versatile chiral compound with significant potential in both medicinal chemistry and synthetic organic chemistry. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.